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Compound of Interest

Compound Name: Sulfo-Cy7.5 maleimide

Cat. No.: B12406915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Sulfo-Cy7.5 maleimide,

a near-infrared (NIR) fluorescent dye crucial for the sensitive detection and imaging of

biomolecules. This document outlines its chemical properties, detailed protocols for

conjugation, and its applications in biomedical research and drug development.

Core Properties of Sulfo-Cy7.5 Maleimide
Sulfo-Cy7.5 maleimide is a water-soluble fluorescent dye that belongs to the cyanine dye

family. Its maleimide functional group allows for the specific covalent labeling of molecules

containing free sulfhydryl (thiol) groups, such as cysteine residues in proteins and peptides.[1]

[2] The sulfonate groups enhance its water solubility, making it ideal for biological applications

in aqueous environments.[3][4]

Physicochemical and Spectral Data
The key quantitative properties of Sulfo-Cy7.5 maleimide are summarized in the table below.

These parameters are essential for designing and executing labeling experiments and imaging

studies.
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Property Value Reference

Molecular Formula C₅₁H₅₁K₃N₄O₁₅S₄ [5]

Molecular Weight 1205.52 g/mol [1][6]

Excitation Maximum (λex) ~788 nm [5]

Emission Maximum (λem) ~797-808 nm [5][7]

Molar Extinction Coefficient (ε) ~222,000 cm⁻¹M⁻¹ [5]

Fluorescence Quantum Yield

(Φ)
~0.21 [5]

Solubility Good in Water, DMSO, DMF [1][5]

Storage Conditions
-20°C, protected from light and

moisture
[1][3][5]

Experimental Protocols: Antibody Labeling
The following is a detailed methodology for the conjugation of Sulfo-Cy7.5 maleimide to an

antibody. This protocol is based on the selective reaction between the maleimide group and

free thiols generated by the reduction of disulfide bonds in the antibody's hinge region.

Materials and Reagents
Antibody of interest (2-10 mg/mL in a thiol-free buffer)

Sulfo-Cy7.5 maleimide

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Tris(2-carboxyethyl)phosphine (TCEP)

Reaction Buffer: Phosphate-buffered saline (PBS), Tris, or HEPES buffer (pH 7.0-7.5),

degassed[1][6]

Purification Column (e.g., Sephadex G-25)[5][8]
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Experimental Workflow
The general workflow for labeling an antibody with Sulfo-Cy7.5 maleimide involves antibody

preparation, reduction of disulfide bonds, reaction with the dye, and purification of the

conjugate.

Preparation Reaction Purification & Analysis

Antibody Preparation
(2-10 mg/mL in thiol-free buffer)

Antibody Reduction
(Add ~10-fold molar excess of TCEP,

incubate for 30 min)

Ready for reduction

Dye Preparation
(10 mM stock in anhydrous DMSO/DMF)

Labeling Reaction
(Add 10-20 molar excess of dye,

incubate for 2h at RT or overnight at 4°C)

Add dye to reduced antibody

Purification
(Size-exclusion chromatography,

e.g., Sephadex G-25)

Separate conjugate from free dye Analysis
(Determine Degree of Labeling)

Click to download full resolution via product page

Experimental workflow for antibody labeling with Sulfo-Cy7.5 maleimide.

Detailed Procedure
Antibody Preparation: Prepare the antibody solution at a concentration of 2-10 mg/mL in a

degassed, thiol-free buffer such as PBS, Tris, or HEPES at pH 7.0-7.5.[9]

Antibody Reduction: To generate free thiol groups, add a 10-fold molar excess of TCEP to

the antibody solution. Incubate for approximately 30 minutes at room temperature.[9][10]

Dye Preparation: Allow the vial of Sulfo-Cy7.5 maleimide to warm to room temperature.

Prepare a 10 mM stock solution by dissolving the dye in anhydrous DMSO or DMF.[10]

Labeling Reaction: Add the Sulfo-Cy7.5 maleimide stock solution to the reduced antibody

solution. A molar ratio of 10-20 moles of dye to 1 mole of protein is recommended as a

starting point.[6][9] Incubate the reaction for 2 hours at room temperature or overnight at

4°C, protected from light.[6][9]
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Purification: Separate the labeled antibody from the unreacted free dye using a size-

exclusion chromatography column (e.g., Sephadex G-25).[5][8] The first colored band to

elute will be the antibody-dye conjugate.

Determination of Degree of Labeling (DOL): The DOL can be calculated by measuring the

absorbance of the conjugate at 280 nm (for the protein) and at the maximum absorbance of

the dye (~788 nm).

Application in Drug Development: In Vivo Imaging
Sulfo-Cy7.5 labeled biomolecules, particularly antibodies, are extensively used for in vivo

imaging in preclinical studies.[3][4][7] The near-infrared fluorescence of Sulfo-Cy7.5 allows for

deep tissue penetration and low background autofluorescence, making it ideal for visualizing

biological processes in living organisms.[3][7] A key application is in oncology research for

visualizing tumors and assessing the biodistribution of antibody-based therapeutics.[11]

Targeting the EGFR Signaling Pathway
The Epidermal Growth Factor Receptor (EGFR) is a well-established target in cancer therapy.

Antibodies targeting EGFR can be labeled with Sulfo-Cy7.5 to non-invasively monitor tumor

targeting and receptor engagement.
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Visualization of EGFR targeting with a Sulfo-Cy7.5 labeled antibody.

In this application, an anti-EGFR antibody is conjugated with Sulfo-Cy7.5 maleimide. When

administered in a preclinical tumor model, the labeled antibody binds to EGFR on the surface

of cancer cells. An in vivo imaging system can then detect the near-infrared fluorescence,

allowing for the visualization of tumor localization, measurement of tumor size, and assessment

of the antibody's biodistribution.[11][12][13] This provides critical data for the development of

targeted cancer therapies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12406915?utm_src=pdf-body-img
https://www.benchchem.com/product/b12406915?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4529772/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vivo_Imaging_with_Sulfo_Cy7_bis_COOH.pdf
https://pubmed.ncbi.nlm.nih.gov/9618048/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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